Cas no 2168232-91-3 (6-ethyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 6-ethyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2168232-91-3
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5972826
• PubChem ID: 165834935
• Update Time: 2024-01-01

6-ethyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-methylthieno2,3-dpyrimidine-4-carboxylic acid
• 2168232-91-3
• EN300-1267869
• 6-ethyl-2-methylthieno[2,3-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C10H10N2O2S/c1-3-6-4-7-8(10(13)14)11-5(2)12-9(7)15-6/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： NKOKXWHRJILGGN-UHFFFAOYSA-N
• SMILES： S1C2C(=C(C(=O)O)N=C(C)N=2)C=C1CC

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.3Ų